Cas no 1251923-38-2 (2-amino-2-2-(trifluoromethyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-2-(trifluoromethyl)cyclopropylacetic acid
• CAS No: 1251923-38-2
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD16547745
• CID: 4691318
• Update Time: 2025-10-31

2-amino-2-2-(trifluoromethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[2-(trifluoromethyl)cyclopropyl]acetic acid
• FCH1120934
• 2-amino-2-2-(trifluoromethyl)cyclopropylacetic acid

• MDL： MFCD16547745
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)3-1-2(3)4(10)5(11)12/h2-4H,1,10H2,(H,11,12)
• InChI Key： BGBDUIBQMMKKLW-UHFFFAOYSA-N
• SMILES： FC(C1CC1C(C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 63.3

Additional information on 2-amino-2-2-(trifluoromethyl)cyclopropylacetic acid

Introduction to 2-amino-2-(trifluoromethyl)cyclopropylacetic acid (CAS No. 1251923-38-2)

2-amino-2-(trifluoromethyl)cyclopropylacetic acid, with the CAS number 1251923-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituted with a trifluoromethyl group and an aminoacetic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The presence of the trifluoromethyl group in the molecular structure is particularly noteworthy, as this functional group is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied due to their favorable pharmacokinetic properties. For instance, drugs such as oseltamivir (Tamiflu) and varenicline (Chantix) utilize trifluoromethyl groups to improve their efficacy and duration of action.

The cyclopropyl ring in 2-amino-2-(trifluoromethyl)cyclopropylacetic acid adds another layer of complexity to its potential applications. Cyclopropyl-containing compounds have been explored for their unique chemical reactivity and biological activity. Some studies suggest that cyclopropyl groups can enhance the binding affinity of small molecules to protein targets, making them valuable in the design of enzyme inhibitors and receptor modulators. Additionally, the cyclopropyl ring can influence the conformational flexibility of the molecule, which may be critical for its interaction with biological systems.

Recent research in medicinal chemistry has highlighted the importance of aminoacetic acid derivatives in the development of novel therapeutic agents. Aminoacetic acids are versatile building blocks that can be incorporated into more complex molecules through various synthetic pathways. The amino group in 2-amino-2-(trifluoromethyl)cyclopropylacetic acid provides opportunities for further functionalization, allowing chemists to explore different pharmacophores and optimize drug-like properties.

The synthesis of 2-amino-2-(trifluoromethyl)cyclopropylacetic acid presents unique challenges due to the structural complexity of the molecule. However, advances in synthetic methodologies have made it possible to access such compounds with high precision and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in constructing the desired framework efficiently. These methods not only improve the scalability of production but also allow for greater control over stereochemistry, which is crucial for biological activity.

In terms of biological activity, preliminary studies on derivatives of 2-amino-2-(trifluoromethyl)cyclopropylacetic acid have shown promising results in various disease models. For example, modifications of this scaffold have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group's ability to modulate electronic properties makes it an attractive feature for tuning interactions with biological targets.

The pharmaceutical industry has been increasingly interested in exploring novel chemical entities that can address unmet medical needs. 2-amino-2-(trifluoromethyl)cyclopropylacetic acid represents a unique molecular scaffold that combines several pharmacologically relevant features. Its potential as a lead compound or intermediate in drug development is being actively evaluated by research teams worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative therapeutic strategies based on this compound.

The future directions for research on 2-amino-2-(trifluoromethyl)cyclopropylacetic acid include expanding its chemical space through library synthesis and high-throughput screening programs. By systematically varying substituents on the cyclopropyl ring and other parts of the molecule, researchers can identify new analogs with enhanced potency and selectivity. Additionally, computational modeling techniques such as molecular docking and quantum mechanics calculations will play a crucial role in understanding how these compounds interact with biological targets at a molecular level.

Regulatory considerations are also an important aspect when developing new pharmaceuticals based on compounds like 2-amino-2-(trifluoromethyl)cyclopropylacetic acid. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical studies are essential steps before moving into human trials. The synthetic pathways must be optimized not only for efficiency but also for safety and environmental sustainability.

In conclusion, 2-amino-2-(trifluoromethyl)cyclopropylacetic acid (CAS No. 1251923-38-2) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable starting point for drug discovery efforts aimed at treating various diseases. As research continues to uncover new synthetic methods and biological activities associated with this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.